Cas no 862379-92-8 (Benzene, 1,3-bis(chloromethyl)-5-nitro-)

• Product Name: Benzene, 1,3-bis(chloromethyl)-5-nitro-
• CAS No: 862379-92-8
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• CID: 4248281
• PubChem ID: 86063267
• Update Time: 2025-04-24

Benzene, 1,3-bis(chloromethyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-bis(chloromethyl)-5-nitro-
• 1,3-Bis(chloromethyl)-5-nitrobenzene
• 862379-92-8

• Inchi： 1S/C8H7Cl2NO2/c9-4-6-1-7(5-10)3-8(2-6)11(12)13/h1-3H,4-5H2
• InChI Key： PTYWRXFSPHOHBS-UHFFFAOYSA-N
• SMILES： C1(CCl)=CC([N+]([O-])=O)=CC(CCl)=C1

Computed Properties

• Exact Mass: 218.9853839Da
• Monoisotopic Mass: 218.9853839Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.8Ų